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Fastness Properties of C.I. Disperse Red 19

The color fastness of C.I. Disperse Red 19, as assessed against ISO standards, is quantified in the following

table. Fastness is typically rated on a scale of 1 to 5, where 5 represents excellent fastness (no change or

staining) and 1 represents poor fastness [1].

Fastness Type Rating Notes / Test Conditions

Light Fastness 5 Based on ISO standard [2].

Washing Fastness

- Fading 4-5 Based on ISO standard [2].

- Staining 5 Based on ISO standard [2].

Perspiration Fastness

- Fading 5 Based on ISO standard [2].

- Staining 5 Based on ISO standard [2].
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Fastness Type Rating Notes / Test Conditions

Ironing Fastness 4 Based on ISO standard [2].

Basic Chemical & Physical Properties

For your experimental protocols, here are the fundamental chemical and physical properties of Disperse Red

19.

Property Value / Description

CAS Registry Number 2734-52-3 [2] [3] [4]

Molecular Formula C₁₆H₁₈N₄O₄ [2] [3] [4]

Molecular Weight 330.34 g/mol [2] [3] [4]

IUPAC Name 2-[N-(2-hydroxyethyl)-4-[(4-nitrophenyl)diazenyl]anilino]ethanol [2]

Physical Form Dark purple to dark red-brown crystalline powder [2] [3]

Melting Point >300 °C [3]

Water Solubility 234.5 μg/L at 25°C [3]

Solubility Soluble in ethanol, acetone, and benzene [2].

General Framework for Fastness Testing

While the search results do not provide detailed experimental protocols specifically for Disperse Red 19,

they outline the universal principles of color fastness testing. The diagram below illustrates the core

workflow.
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General fastness testing workflow

Key Testing Concepts: Fastness evaluation involves two main assessments: discoloration (the
degree to which the test fabric changes color) and staining (the degree to which adjacent white fabric

becomes stained) [1]. These are assessed using standard gray cards.
Controlled Environment: Visual grading must be conducted in a controlled setting, typically using a

D65 light source in a darkroom with neutral gray walls, with the observer viewing the sample at a 90-
degree angle [1].

Critical Considerations for Researchers
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Thermal Migration: A phenomenon common to disperse dyes, including Disperse Red 19, is thermal

migration. This is the movement of dye from the fiber's core to its surface during high-temperature
drying or finishing (e.g., above 170°C), which can lead to unexpectedly poor wash fastness. If this

occurs, post-scouring and drying at lower temperatures (below 140°C) can mitigate the issue [5].
Fiber-Specific Performance: The fastness properties of any disperse dye, including Red 19, are not

absolute and can vary significantly depending on the fiber type. For instance, while disperse dyes can
be used on nylon, they often result in poor washing fastness for medium to dark shades, which has

led to a decline in this application [5].
Non-Traditional Applications: Beyond textiles, this dye has research applications in material

science. It can be incorporated as red side groups in nonlinear optical (NLO) polyesters for
optical switching devices or bonded with polyurethane to form stable films for analog systems [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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